3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C16H19NO3/c1-16(2)9-12(7-13(18)10-16)17-11-3-4-14-15(8-11)20-6-5-19-14/h3-4,7-8,17H,5-6,9-10H2,1-2H3
• InChI Key: UJCQUMSZPQQONX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

Compounds that combine sulfonamide and benzodioxane fragments in their framework have been fabricated. These compounds have shown antibacterial potential ascertained by biofilm inhibition study against Escherichia coli and Bacillus subtilis. They are mildly cytotoxic and hence might be used as safe antibacterial agents.

Synthesis Analysis

The synthesis of similar compounds involved the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine and benzenesulfonyl chloride under dynamic pH control using aqueous Na2CO3. This reaction yielded a compound which was further substituted at N-position with various alkyl/aryl halides in N,N-dimethylformamide and catalytic amount of lithium hydride to obtain N-substituted derivatives.

Molecular Structure Analysis

The structures of the sulfonamide derivatives were determined by the IR, 1H NMR, 13C NMR, and EI-MS spectroscopy techniques. A significant downfield shift (δ 121 ppm) for the C-7 signals, which experienced the ortho effect of sulfamoyl group on C-6, was observed. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Scientific Research Applications

Antibacterial Agent

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Anti-inflammatory Agent

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Anti-cancer Agent

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Neuroprotective Agent

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Xenobiotic Metabolism

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Synthesis of New Compounds

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Mechanism of Action

Target of Action

Compounds with similar structures are known to interact with the aryl hydrocarbon receptor (ahr).

Mode of Action

The compound likely exerts its effects by activating the AhR pathway. AhR is a ligand-activated transcription factor that regulates the expression of various genes involved in cellular processes such as inflammation, apoptosis, and cell proliferation. Upon activation, AhR translocates to the nucleus and binds to specific DNA sequences, leading to the transcription of target genes.

Biochemical Pathways

The compound has been shown to activate AhR and induce the expression of genes involved in anti-inflammatory and anti-cancer responses. It also induces the expression of genes involved in xenobiotic metabolism, which may have implications for drug metabolism and toxicity.

Pharmacokinetics

Compounds with similar structures are generally well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine and feces.

Result of Action

The compound has been shown to exhibit various biochemical and physiological effects, including the suppression of pro-inflammatory cytokines, inhibition of cancer cell growth, and protection of neurons from oxidative stress.